Cas no 955422-14-7 (3-(2-Hydroxyethylcarbamoyl)phenylboronic acid)

• Product Name: 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid
• CAS No: 955422-14-7
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• MDL: MFCD09878355
• CID: 858027
• PubChem ID: 44119593
• Update Time: 2025-06-12

3-(2-Hydroxyethylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((2-Hydroxyethyl)carbamoyl)phenyl)boronic acid
• [3-(2-hydroxyethylcarbamoyl)phenyl]boronic acid
• 3-(2-HYDROXYETHYLCARBAMOYL)PHENYLBORONIC ACID
• {3-[(2-Hydroxyethyl)carbamoyl]phenyl}boronic acid
• CS-0174189
• SB78071
• PS-9434
• MFCD09878355
• (3-((2-Hydroxyethyl)carbamoyl)phenyl)boronicacid
• 955422-14-7
• DTXSID40657315
• SCHEMBL5083356
• 3-[(2-Hydroxyethyl)carbamoyl]benzeneboronic acid
• AKOS015856812
• 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid

• MDL： MFCD09878355
• Inchi： 1S/C9H12BNO4/c12-5-4-11-9(13)7-2-1-3-8(6-7)10(14)15/h1-3,6,12,14-15H,4-5H2,(H,11,13)
• InChI Key： HVVLWQCKVRJBBU-UHFFFAOYSA-N
• SMILES： OCCNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 209.08600
• Monoisotopic Mass: 209.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79000
• LogP: -1.52060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid

Recent Advances in the Application of 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid (CAS: 955422-14-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid (CAS: 955422-14-7) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This boronic acid derivative has shown promising potential in various applications, including drug development, diagnostics, and targeted therapy. The unique chemical properties of this compound, particularly its ability to form reversible covalent bonds with diols, make it a valuable tool in the design of novel therapeutics and sensors.

Recent studies have focused on the synthesis and optimization of 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid to enhance its stability, solubility, and binding affinity. Researchers have employed advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry to characterize the compound's structure and interactions. These efforts have led to a deeper understanding of its mechanism of action and potential applications in treating diseases such as cancer and diabetes.

One of the most notable applications of 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid is in the development of boron-based drugs. Boron-containing compounds have gained traction in oncology due to their ability to inhibit key enzymes involved in tumor growth and metastasis. Preliminary in vitro and in vivo studies have demonstrated the compound's efficacy in targeting cancer cells while minimizing off-target effects, highlighting its potential as a next-generation therapeutic agent.

In addition to its therapeutic applications, 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid has been utilized in the design of biosensors and diagnostic tools. Its ability to selectively bind to sugars and other diol-containing molecules has enabled the development of sensitive and specific detection systems for glucose monitoring and other biomedical applications. Recent advancements in nanotechnology have further expanded its utility, with researchers incorporating the compound into nanoparticle-based platforms for enhanced performance.

Despite these promising developments, challenges remain in the widespread adoption of 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid. Issues such as bioavailability, toxicity, and scalability need to be addressed through further research and optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, 3-(2-Hydroxyethylcarbamoyl)phenylboronic acid (CAS: 955422-14-7) represents a cutting-edge tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a subject of ongoing investigation, with the potential to revolutionize drug development and diagnostics. Future studies should focus on refining its synthesis, improving its pharmacokinetic profile, and exploring new therapeutic avenues to fully harness its capabilities.